Cas no 2228937-69-5 (5-(3-ethynylphenyl)-1,2-oxazol-3-amine)

• Product Name: 5-(3-ethynylphenyl)-1,2-oxazol-3-amine
• CAS No: 2228937-69-5
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• CID: 6571426
• PubChem ID: 165660661
• Update Time: 2025-10-08

5-(3-ethynylphenyl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-ethynylphenyl)-1,2-oxazol-3-amine
• 2228937-69-5
• EN300-1755679

• Inchi： 1S/C11H8N2O/c1-2-8-4-3-5-9(6-8)10-7-11(12)13-14-10/h1,3-7H,(H2,12,13)
• InChI Key： DXAMSINFUUZEFP-UHFFFAOYSA-N
• SMILES： O1C(=CC(N)=N1)C1C=CC=C(C#C)C=1

Computed Properties

• Exact Mass: 184.063662883g/mol
• Monoisotopic Mass: 184.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52Ų

Additional information on 5-(3-ethynylphenyl)-1,2-oxazol-3-amine

5-(3-Ethynylphenyl)-1,2-Oxazol-3-Amine: A Comprehensive Overview

The compound 5-(3-ethynylphenyl)-1,2-oxazol-3-amine, also known by its CAS number 2228937-69-5, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug discovery, electronic materials, and advanced chemical synthesis. In this article, we will delve into the details of its structure, synthesis, properties, and recent advancements in its utilization.

5-(3-Ethynylphenyl)-1,2-Oxazol-3-Amine is an aromatic heterocyclic compound characterized by a 1,2-oxazole ring fused with a phenyl group substituted at the 3-position with an ethynyl group. The presence of the oxazole ring introduces unique electronic properties, making this compound highly versatile. The ethynyl group further enhances its reactivity and potential for functionalization. Recent studies have highlighted its role as a building block in the synthesis of advanced materials and bioactive compounds.

The synthesis of 5-(3-ethynylphenyl)-1,2-oxazol-3-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various routes, including nucleophilic aromatic substitution and transition-metal-catalyzed coupling reactions. These methods not only ensure high yields but also allow for precise control over the molecule's structure. The use of palladium catalysts in cross-coupling reactions has been particularly effective in constructing the ethynylphenyl moiety.

In terms of applications, 5-(3-Ethynylphenyl)-1,2-Oxazol-3-Amine has shown promise in the field of drug discovery. Its ability to act as a bioisostere for other heterocyclic compounds makes it a valuable tool in medicinal chemistry. Recent studies have demonstrated its potential as a lead compound for anti-inflammatory and anticancer agents. Additionally, its electronic properties make it a candidate for use in organic electronics, particularly in the development of new materials for flexible displays and sensors.

The structural versatility of 5-(3-Ethynylphenyl)-1,2-Oxazol-3-Amine has also led to its exploration in materials science. Researchers have investigated its use as a precursor for constructing two-dimensional materials and nanomaterials. The incorporation of this compound into graphene-like structures has shown potential for enhancing electrical conductivity and mechanical stability. These findings underscore its role as a key component in the development of next-generation materials.

In conclusion, 5-(3-Ethynylphenyl)-1,2-Oxazol-3-Amine, with its CAS number 2228937-69-5, is a multifaceted compound with applications spanning drug discovery, materials science, and advanced chemical synthesis. Its unique structure and reactivity continue to drive innovative research across various disciplines. As scientific advancements unfold, this compound is poised to play an increasingly important role in shaping future technologies and therapeutic solutions.